Cas no 1699767-59-3 (Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)-)

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- structure

1699767-59-3 structure

Product Name:Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)-

CAS No:1699767-59-3

MF:C₁₄H₂₄N₄Pd

MW:354.787160873413

CID:5688773

Update Time:2023-10-13

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

- Bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)palladium
- Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)-
- Inchi： 1S/2C7H12N2.Pd/c2*1-6-7(2)9(4)5-8(6)3;/h2*1-4H3;
- InChI Key： IZQKWMYMYUHGOV-UHFFFAOYSA-N
- SMILES： CN1C(=[Pd]=C2N(C)C(C)=C(C)N2C)N(C)C(C)=C1C

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Production Method

Production Method 1

501-65-5

185990-03-8

141556-40-3

1699767-58-2

1699767-59-3

1877310-63-8

73183-34-3

Reaction Conditions

1.1R:Me2CHOH, R:t-BuOK, S:PhMe, 4.5 h, rt
1.218 h, rt
2.1S:PhMe, 0.5 h, rt
3.1S:C6D6

Reference

: (N-Heterocyclic Carbene)2-Pd(0)-Catalyzed Silaboration of Internal and Terminal Alkynes: Scope and Mechanistic Studies

By Ansell, Melvyn B. et al, ACS Catalysis, 2016, 6(4), 2192-2196

Production Method 2

103-33-3

73183-34-3

141556-40-3

1699767-58-2

1699767-59-3

2043599-01-3

Reaction Conditions

1.1R:t-BuOK, S:Me2CHOH, S:PhMe, 4.5 h, rt
1.217 h, rt
2.1S:C6D6, rt

Reference

: Comparison of the Reactivity of the Low Buried-Volume Carbene Complexes (ITMe)2Pd(PhC≡CPh) and (ITMe)2Pd(PhN=NPh)

By Ansell, Melvyn B. et al, Organometallics, 2018, 37(7), 1214-1218

Production Method 3

1699767-59-3

Reaction Conditions

1.1S:C6D6, rt → 85°C; 24 h, 85°C

Reference

: Synthesis of an [(NHC)2Pd(SiMe3)2] Complex and Catalytic cis-Bis(silyl)ations of Alkynes with Unactivated Disilanes

By Ansell, Melvyn B. et al, Angewandte Chemie, 2015, 54(19), 5578-5582

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Raw materials

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Preparation Products

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